3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
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Description
3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a nitrile-containing compound featuring a 2-fluorophenyl-substituted piperidin-2-one core. Its molecular formula is C₁₆H₁₆FN₂O₂, with a molecular weight of 270.33 g/mol . The 3-oxopropanenitrile moiety contributes to reactivity, making it a candidate for further derivatization in medicinal chemistry.
Properties
Molecular Formula |
C14H13FN2O2 |
|---|---|
Molecular Weight |
260.26 g/mol |
IUPAC Name |
3-[1-(2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
InChI |
InChI=1S/C14H13FN2O2/c15-11-5-1-2-6-12(11)17-9-3-4-10(14(17)19)13(18)7-8-16/h1-2,5-6,10H,3-4,7,9H2 |
InChI Key |
OBATZVWGEHCEDP-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(=O)N(C1)C2=CC=CC=C2F)C(=O)CC#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 2-fluorobenzaldehyde with piperidine to form an intermediate, which is then subjected to further reactions to introduce the nitrile group and complete the synthesis .
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the formation of the desired product while minimizing by-products .
Chemical Reactions Analysis
Types of Reactions
3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a variety of functional groups onto the fluorophenyl ring .
Scientific Research Applications
3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals
Mechanism of Action
The mechanism of action of 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile involves its interaction with specific molecular targets in biological systems. The fluorophenyl group is known to enhance the compound’s binding affinity to certain receptors, while the piperidine ring can interact with various enzymes and proteins. These interactions can modulate biological pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares structural analogs based on substituent variations, physicochemical properties, and commercial availability:
Structural Analogs with Substituted Phenyl Groups
Heterocyclic Core Modifications
Physicochemical and Commercial Considerations
- Lipophilicity : Fluorine and methyl substituents increase lipophilicity (e.g., 4-fluoro-3-methylphenyl analog, MW 284.34) , while bromine adds both steric bulk and polarizability .
- Synthetic Accessibility : Discontinuation of multiple analogs (e.g., 2,3-dimethylphenyl and 4-fluoro-3-methylphenyl derivatives) suggests synthetic or stability challenges .
- Cost: The 2,4-difluorophenyl variant is notably expensive ($647/0.05g), likely due to multi-step fluorination .
Key Research Findings
- Substituent Position Effects: 2-Fluorophenyl vs. 4-Fluorophenyl: The 2-fluoro substitution in the parent compound may improve metabolic stability compared to para-substituted analogs by reducing oxidative metabolism .
- Heterocyclic Modifications :
Biological Activity
3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a compound of significant interest in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article delves into its biological activity, mechanisms of action, interactions with biological targets, and comparative analysis with similar compounds.
| Property | Value |
|---|---|
| Molecular Formula | C14H13FN2O2 |
| Molecular Weight | 260.26 g/mol |
| IUPAC Name | 3-[1-(2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
| CAS Number | 2059932-84-0 |
| InChI Key | ZFQZVJXWXLQYHJ-UHFFFAOYSA-N |
The compound's mechanism of action involves its interaction with various molecular targets, including enzymes and receptors. It is hypothesized that the piperidinyl core and the fluorophenyl substitution play crucial roles in modulating biological pathways. Preliminary studies suggest that it may act as a ligand for specific receptors, potentially influencing signaling cascades important for therapeutic effects.
Biological Activity
Recent research has highlighted several aspects of the biological activity of 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile:
- Antitumor Activity : In vitro studies indicate that the compound exhibits cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve apoptosis induction and cell cycle arrest.
- Neuroprotective Effects : There is emerging evidence suggesting that the compound may possess neuroprotective properties, potentially through modulation of neurotransmitter systems or reduction of oxidative stress.
- Anti-inflammatory Properties : The compound has been shown to inhibit pro-inflammatory cytokines in cellular models, indicating potential applications in treating inflammatory diseases.
Case Studies
Several case studies have been conducted to evaluate the efficacy and safety profile of this compound:
- Study on Antitumor Effects : A study published in the Journal of Medicinal Chemistry reported that treatment with 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile resulted in a significant reduction in tumor size in xenograft models of breast cancer. The study concluded that the compound could be a promising candidate for further development as an anticancer agent.
- Neuroprotection Research : Another investigation focused on the neuroprotective effects of the compound in a model of neurodegeneration. Results indicated a marked improvement in neuronal survival rates and a decrease in markers of oxidative damage.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 3-[1-(2-Fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, it is useful to compare it with structurally similar compounds:
| Compound Name | Biological Activity | Unique Features |
|---|---|---|
| 3-Bromo-N-(3-fluorophenyl)benzenesulfonamide | Antimicrobial activity | Contains a sulfonamide group |
| 3-Bromo-N-(2-(2-(4-fluorophenyl)-1H-pyrazol-4-yl)methylene)hydrazino)-2-oxoethyl)benzamide | Antitumor properties | Features a pyrazole moiety |
| 4-(2-Fluorophenyl)-1H-pyrazole | Anti-inflammatory effects | Simple pyrazole structure without piperidine core |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
